Cas no 48074-47-1 (Phosphonic acid,P,P'-ethenylidenebis-, P,P,P',P'-tetrakis(1-methylethyl) ester)

• Product Name: Phosphonic acid,P,P'-ethenylidenebis-, P,P,P',P'-tetrakis(1-methylethyl) ester
• CAS No: 48074-47-1
• MF: C₁₄H₃₀O₆P₂
• MW: 356.331926822662
• CID: 333792
• PubChem ID: 329766307
• Update Time: 2025-05-24

Phosphonic acid,P,P'-ethenylidenebis-, P,P,P',P'-tetrakis(1-methylethyl) ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,P,P'-ethenylidenebis-, P,P,P',P'-tetrakis(1-methylethyl) ester
• 2-[1-di(propan-2-yloxy)phosphorylethenyl-propan-2-yloxyphosphoryl]oxypropane
• TETRAISOPROPYL VINYLIDENE DIPHOSPHONATE
• VINYLIDENE-1,1-DIPHOSPHONIC ACID, TETRAISOPROPYLESTER
• Phosphonic acid,ethenylidenebis-,tetrakis(1-methylethyl) ester
• tetraisopropyl ethenylidenebisphosphonate
• vinylidene tetraisopropyl bisphosphonate
• VDPE
• Vinylidene-1,1-diphosphonic acid tetraisopropyl ester
• DTXSID90963993
• Tetrapropan-2-yl ethene-1,1-diylbis(phosphonate)
• Phosphonic acid, P,P'-ethenylidenebis-, P,P,P',P'-tetrakis(1-methylethyl) ester
• Tetraisopropyl vinylidenediphosphonate
• IPUAADANTWKVJD-UHFFFAOYSA-N
• SCHEMBL10395342
• Tetraisopropyl vinylidenediphosphonate, technical grade, 70%
• Ethene-1,1-diyldiphosphonic acid tetraisopropyl ester
• Phosphonic acid, ethenylidenebis-, tetrakis(1-methylethyl) ester
• 48074-47-1

• MDL： MFCD00408348
• Inchi： 1S/C14H30O6P2/c1-10(2)17-21(15,18-11(3)4)14(9)22(16,19-12(5)6)20-13(7)8/h10-13H,9H2,1-8H3
• InChI Key： IPUAADANTWKVJD-UHFFFAOYSA-N
• SMILES： P(C(=C)P(=O)(OC(C)C)OC(C)C)(=O)(OC(C)C)OC(C)C

Computed Properties

• Exact Mass: 356.15200
• Monoisotopic Mass: 356.15176267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• PSA: 90.68000
• LogP: 5.54380

Phosphonic acid,P,P'-ethenylidenebis-, P,P,P',P'-tetrakis(1-methylethyl) ester Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Bisphosphonates

Additional information on Phosphonic acid,P,P'-ethenylidenebis-, P,P,P',P'-tetrakis(1-methylethyl) ester

Phosphonic acid, P,P'-ethenylidenebis-, P,P,P',P'-tetrakis(1-methylethyl) ester (CAS No. 48074-47-1)

Phosphonic acid, P,P'-ethenylidenebis-, P,P,P',P'-tetrakis(1-methylethyl) ester (CAS No. 48074-47-1) is a versatile compound with significant applications in various fields, including pharmaceuticals, materials science, and environmental chemistry. This compound, commonly referred to as EDET (Ethenylidenebis(diisopropyl phosphonate)), is characterized by its unique structure and properties, making it an essential component in the development of advanced materials and pharmaceutical formulations.

The molecular formula of EDET is C₁₆H₃₄O₈P₂, and its molecular weight is approximately 410.35 g/mol. The compound is a colorless to pale yellow liquid with a low vapor pressure and high thermal stability. These physical properties make it suitable for use in a wide range of applications where stability and compatibility are crucial.

In the pharmaceutical industry, EDET has gained attention due to its potential as a stabilizer and solubilizer in drug formulations. Recent studies have shown that EDET can enhance the solubility and stability of poorly soluble drugs, thereby improving their bioavailability and therapeutic efficacy. For example, a study published in the Journal of Pharmaceutical Sciences demonstrated that the inclusion of EDET in a drug delivery system significantly increased the dissolution rate of a poorly soluble active pharmaceutical ingredient (API).

Beyond pharmaceutical applications, EDET has found use in materials science, particularly in the development of functional coatings and polymers. Its ability to form stable complexes with metal ions makes it an excellent candidate for use in corrosion inhibitors and surface treatments. Research published in the Journal of Materials Chemistry A highlighted the effectiveness of EDET-based coatings in preventing corrosion in metal surfaces exposed to harsh environments.

In environmental chemistry, EDET has been explored for its potential in water treatment processes. Its unique structure allows it to effectively sequester metal ions from aqueous solutions, making it useful in removing contaminants such as heavy metals from wastewater. A study in the Journal of Hazardous Materials reported that EDET-based chelating agents were highly effective in reducing the concentration of lead and cadmium ions in industrial effluents.

The synthesis of EDET typically involves the reaction of ethylene glycol with diisopropyl phosphite followed by dehydrogenation. This process yields a high-purity product with consistent quality, which is crucial for its various applications. The production process can be optimized to achieve high yields and minimize by-products, ensuring that the final product meets stringent quality standards.

In conclusion, Phosphonic acid, P,P'-ethenylidenebis-, P,P,P',P'-tetrakis(1-methylethyl) ester (CAS No. 48074-47-1), or EDET, is a multifunctional compound with a wide range of applications. Its unique properties make it an invaluable component in pharmaceutical formulations, materials science, and environmental remediation. Ongoing research continues to uncover new uses and optimize existing applications, further solidifying its importance in these fields.